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Compound of Interest

Compound Name: FD-1080

Cat. No.: B12296719

Essential Safety and Handling Guide for FD-1080

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the proper
handling and disposal of FD-1080, a near-infrared (NIR-II) fluorophore. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing environmental impact. While
a specific Safety Data Sheet (SDS) for FD-1080 is not readily available, the following guidelines
are based on best practices for handling similar cyanine and fluorescent dyes.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling FD-1080 to
prevent exposure. All PPE should be inspected before use and disposed of or decontaminated
properly after handling the compound.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for splash hazards.[1]

[2](3]

Protects against eye contact
with dust particles or splashes
of FD-1080 solutions.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile). A lab coat or
impervious clothing should be

worn to prevent skin contact.

[11(21(4]

Prevents dermal absorption of

the dye.

Respiratory Protection

Work in a well-ventilated area.
A NIOSH-approved respirator
should be used if there is a risk
of inhaling dust, especially
when handling the powder
form.[1][2]

Minimizes inhalation of

airborne particles.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance. The

following workflow outlines the key steps from preparation to final disposal of FD-1080.

Caption: Workflow for safe handling of FD-1080.

Experimental Protocols: General Handling

Procedures

The following are procedural steps for the safe handling of FD-1080 based on guidelines for

similar chemical compounds.

1. Preparation of Stock and Working Solutions:

e Always handle the solid form of FD-1080 in a well-ventilated area or a chemical fume hood

to avoid inhalation of dust.[2][4]
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» Wear appropriate PPE, including gloves, a lab coat, and eye protection.[1][2][4]
e When preparing solutions, add the solvent to the dye powder slowly to prevent splashing.

e Ensure containers are clearly labeled with the chemical name, concentration, solvent, and
date of preparation.

2. Spills and Cleanup:
 In the event of a spill, evacuate the immediate area if necessary.

o For small dry spills, carefully sweep up the material to avoid generating dust and place itin a
sealed container for disposal.[1]

» For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

o Clean the spill area with an appropriate solvent or detergent and water.

o For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.[1]

3. Storage:

o Store FD-1080 in a cool, dry, and well-ventilated place, protected from light.[4]
o Keep the container tightly closed when not in use.[4]

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of FD-1080 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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 All materials contaminated with FD-1080, including unused solutions, contaminated labware
(e.g., pipette tips, tubes), and cleaning materials, should be considered chemical waste.

o Collect solid and liquid waste in separate, clearly labeled, and leak-proof containers.[5]

e Do not dispose of FD-1080 down the drain or in the regular trash.[5][6]

2. Container Labeling:

» Label all waste containers with "Hazardous Waste" and the full chemical name "FD-1080".
« Indicate the composition of the waste, including any solvents used.

3. Final Disposal:

o Arrange for the pickup and disposal of chemical waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[5]

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12296719#personal-protective-equipment-for-
handling-fd-1080]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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